Cas no 4426-11-3 (Cyclobutanecarbonitrile)

Cyclobutanecarbonitrile structure
Cyclobutanecarbonitrile structure
Product Name:Cyclobutanecarbonitrile
CAS No:4426-11-3
MF:C5H7N
MW:81.1157810688019
MDL:MFCD00013735
CID:45036
PubChem ID:78148
Update Time:2025-04-18

Cyclobutanecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanecarbonitrile
    • Cyanocyclobutane~Cyclobutyl cyanide
    • Cyanocyclobutane
    • cyclobutancarbonitrile
    • Cyclobutanenitrile
    • cyclobutyl cyanide
    • cyclobutyl nitrile
    • GFBLFDSCAKHHGX-UHFFFAOYSA-N
    • cyclobutane carbonitrile
    • cyclobutanecarbonitrile, AldrichCPR
    • BCP21734
    • EBD52067
    • Cyanocyclobutane; Cyclobutyl cyanide
    • SBB068300
    • STL554602
    • 6097AB
    • BBL100808
    • TRA0094599
    • SB11491
    • TL8002234
    • AB1004265
    • C3282
    • F8888-4545
    • DTXSID30196086
    • FT-0624131
    • EN300-40035
    • MFCD00013735
    • AKOS009158004
    • EINECS 224-606-1
    • CS-0007644
    • Cyanocyclobutane;Cyclobutanecarbonitrile
    • NS00048644
    • AM20070614
    • InChI=1/C5H7N/c6-4-5-2-1-3-5/h5H,1-3H
    • A826521
    • Z406694072
    • 4426-11-3
    • DB-012710
    • DTXCID40118577
    • 224-606-1
    • MDL： MFCD00013735
    • Inchi： 1S/C5H7N/c6-4-5-2-1-3-5/h5H,1-3H2
    • InChI Key： GFBLFDSCAKHHGX-UHFFFAOYSA-N
    • SMILES： N#CC1CCC1
    • BRN： 2037573

Computed Properties

  • Exact Mass: 81.05780
  • Monoisotopic Mass: 81.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 83.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 23.8

Experimental Properties

  • Color/Form: Colorless pure liquid
  • Density: 0,868 g/cm3
  • Boiling Point: 144-146°C
  • Flash Point: 42°C
  • Refractive Index: 1.4325
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 23.79000
  • LogP: 1.31008
  • Solubility: Uncertain

Cyclobutanecarbonitrile Security Information

  • Hazardous Material transportation number：3275
  • Hazard Category Code： R10: flammable.
  • Safety Instruction： S3/7-S9-S16-S36/37/39
  • Hazardous Material Identification： T
  • HazardClass：6.1
  • PackingGroup：II
  • Safety Term：6.1
  • Packing Group：II
  • Risk Phrases：R10; R20/21/22
  • Packing Group：II
  • Hazard Level：6.1

Cyclobutanecarbonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Cyclobutanecarbonitrile Pricemore >>

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ChemScence
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ChemScence
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Cyclobutanecarbonitrile Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4426-11-3)Cyclobutanecarbonitrile
Order Number:sfd11737
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4426-11-3)Cyclobutanecarbonitrile
Order Number:A942136
Stock Status:in Stock
Quantity:100.0g/250.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:41
Price ($):158.0/387.0
Email:sales@amadischem.com

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4426-11-3 (Cyclobutanecarbonitrile) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:4426-11-3)Cyclobutanecarbonitrile
sfd11737
Purity:99%
Quantity:200KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:4426-11-3)Cyclobutanecarbonitrile
A942136
Purity:99%/99%
Quantity:100.0g/250.0g
Price ($):158.0/387.0
Email